Cas no 898781-67-4 (2',3'-Dichloro-3-(4-thiomethylphenyl)propiophenone)

• Product Name: 2',3'-Dichloro-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898781-67-4
• MF: C₁₆H₁₄Cl₂OS
• MW: 325.252761363983
• CID: 1946318
• PubChem ID: 24726003
• Update Time: 2025-11-02

2',3'-Dichloro-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2',3'-DICHLORO-3-(4-THIOMETHYLPHENYL)PROPIOPHENONE
• 1-(2,3-dichlorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• LogP
• MFCD03843285
• DTXSID90644396
• 898781-67-4
• 1-(2,3-Dichlorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• AKOS016021390
• 2',3'-Dichloro-3-(4-thiomethylphenyl)propiophenone

• MDL： MFCD03843285
• Inchi： 1S/C16H14Cl2OS/c1-20-12-8-5-11(6-9-12)7-10-15(19)13-3-2-4-14(17)16(13)18/h2-6,8-9H,7,10H2,1H3
• InChI Key： UKDAQUSRJCKQBN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CCC1C=CC(=CC=1)SC)=O)Cl

Computed Properties

• Exact Mass: 324.0142416Da
• Monoisotopic Mass: 324.0142416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 2',3'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Comprehensive Guide to 2',3'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS No. 898781-67-4): Properties, Applications, and Market Insights

2',3'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS No. 898781-67-4) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This chlorinated propiophenone derivative features a unique thiomethylphenyl substitution, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular structure combines aromatic and aliphatic components, offering versatile reactivity for further chemical modifications.

The compound's physicochemical properties include a molecular weight of 323.23 g/mol and a distinctive chlorine-thioether functional group combination. Researchers particularly value its electron-withdrawing characteristics imparted by the dichloro substitution, which significantly influences its reactivity patterns. Recent studies suggest potential applications in developing enzyme inhibitors, particularly for metabolic disorders, aligning with current pharmaceutical trends toward targeted therapies.

In the context of green chemistry developments, 2',3'-Dichloro-3-(4-thiomethylphenyl)propiophenone has attracted attention for its potential in creating more sustainable agrochemicals. The thiomethyl group offers interesting possibilities for biodegradable pesticide formulations, addressing growing environmental concerns in agriculture. This application aligns with increasing searches for "eco-friendly crop protection solutions" and "sustainable chemical alternatives" in scientific databases.

The synthesis of 898781-67-4 typically involves Friedel-Crafts acylation followed by selective chlorination, with yields optimized through modern catalytic methods. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. Recent process optimization studies have focused on reducing organic solvent usage, responding to industry demands for greener manufacturing processes.

Market analysis indicates growing interest in chlorinated aromatic ketones like 2',3'-Dichloro-3-(4-thiomethylphenyl)propiophenone, particularly from Asian pharmaceutical manufacturers. The compound's price stability and consistent purity (>98%) make it attractive for contract research organizations (CROs) engaged in drug discovery programs. This trend correlates with increasing searches for "high-purity chemical intermediates" and "custom synthesis services" across professional platforms.

Storage and handling of CAS 898781-67-4 require standard organic compound protocols, with recommended storage under inert atmosphere at 2-8°C to maintain stability. The compound shows good solubility in common organic solvents like dichloromethane and acetone, but limited water solubility, a characteristic frequently queried in research forums. Material Safety Data Sheets (MSDS) provide comprehensive handling guidelines for laboratory use.

Emerging research directions for 2',3'-Dichloro-3-(4-thiomethylphenyl)propiophenone include its potential as a building block for photoactive materials and organic semiconductors. The compound's conjugated system and electron-deficient aromatic rings make it interesting for optoelectronic applications, coinciding with rising interest in "organic electronic materials" in scientific literature. Several patent applications have recently featured derivatives of this compound for electronic device applications.

Quality specifications for 898781-67-4 typically include HPLC purity ≥98%, residual solvent limits, and rigorous spectroscopic verification. Analytical certificates often provide detailed chromatographic profiles and spectral data, information highly sought after by purchasing managers evaluating suppliers. The compound's stability under various conditions remains a frequent topic in technical discussions among synthetic chemists.

In conclusion, 2',3'-Dichloro-3-(4-thiomethylphenyl)propiophenone represents an important chemical intermediate with diverse potential across multiple industries. Its unique structural features continue to inspire innovative applications, particularly in pharmaceutical development and advanced material science. As research into functionalized aromatic compounds advances, this compound's significance in synthetic chemistry is likely to grow further.